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Compound of Interest

Compound Name: Diacetone-D-glucose

Cat. No.: B4791553

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the safety and handling
precautions for Diacetone-D-glucose (CAS No. 582-52-5), a key intermediate in
pharmaceutical and chemical synthesis. This document synthesizes critical data on physical
and chemical properties, toxicological profiles, and hazard classifications from various safety
data sheets and scientific literature. Detailed experimental methodologies for key safety-related
parameters are provided, alongside clear, actionable diagrams to guide laboratory personnel in
safe handling, emergency procedures, and personal protective equipment selection. This guide
is intended to be an essential resource for researchers, scientists, and drug development
professionals to ensure a safe working environment when handling Diacetone-D-glucose.

Chemical Identification and Physical Properties

Diacetone-D-glucose, also known as 1,2:5,6-Di-O-isopropylidene-a-D-glucofuranose, is a
white to light yellow crystalline powder.[1] It is a derivative of glucose and is widely used as a
versatile starting material in the synthesis of various organic compounds, including
pharmaceuticals.[1][2]

Table 1: Physical and Chemical Properties of Diacetone-D-glucose
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Property Value Source(s)
CAS Number 582-52-5 [11[3]
Molecular Formula C12H2006 [1][4]
Molecular Weight 260.28 g/mol [1114]
Appearance White to Iig.ht yellow crystalline (3]
powder/solid
Odor Odorless [3][5]
Melting Point 107 - 111 °C (224.6 - 230 °F) [11[31[6]
Boiling Point ~323.54 °C (rough estimate) [1][6]
Flash Point 173.2 °C (estimate) [6]

Water Solubility

Slightly soluble. 4.3% at 17.5
°C.[1] The product is water
soluble, and may spread in

water systems.[3]

[1]3][6]

Other Solubilities

Chloroform (Slightly), Methanol
(Slightly).[1] Soluble in ethanol,

hot ether, and acetone.[6]

[1](6]

Density

~1.14 - 1.2 g/cm3 (rough

estimate)

[1](7]

Vapor Pressure

9.94E-07 mmHg at 25°C

[6]

Hazard Identification and Classification

There is some variation in the hazard classification of Diacetone-D-glucose across different

suppliers and databases. While some sources state that the product contains no substances

considered hazardous to health at their given concentration, others assign hazard codes and

statements.[3][6] Therefore, a conservative approach to handling is recommended.

Table 2: Hazard Classification Summary
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Hazard
Classification Code(s) Description Source(s)
System
GHS Hazard ]
) GHSO07 Exclamation Mark [1]
Pictogram
GHS Signal Word Warning [1]
GHS Hazard
H302 Harmful if swallowed. [1]
Statement
Hazard Codes ) )
Xi, Xn Irritant, Harmful [1][6]

(obsolete)

_ Irritating to eyes,
Risk Statements

R36/37/38 respiratory system [6]
(obsolete) )
and skin.
Risk Statements Danger of cumulative
R33 [8]
(obsolete) effects.

Key Hazards:
o Hygroscopic: The material readily absorbs moisture from the air.[3][9]

» Incompatible with Strong Oxidizing Agents: Contact with strong oxidizers can lead to
hazardous reactions.[5][8][9]

e Hazardous Decomposition Products: Thermal decomposition can produce carbon monoxide
(CO) and carbon dioxide (CO2).[5][8][9]

Experimental Protocols for Safety Assessment

The following sections detail the methodologies for key experiments used to determine the
safety and physical properties of chemical substances like Diacetone-D-glucose. These are
based on internationally recognized guidelines.
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Acute Oral Toxicity - Fixed Dose Procedure (OECD
Guideline 420)

This method is designed to assess the acute toxic effects of a substance when administered
orally. It aims to identify a dose causing evident toxicity without causing mortality.[3][8]

Methodology:

» Sighting Study: A single animal (typically a female rat) is dosed at a starting level (e.g., 300
mg/kg in the absence of prior information) to determine the appropriate starting dose for the
main study.[8][10] The outcome of the sighting study dictates the subsequent dose levels.

e Main Study: Groups of animals of a single sex (normally females, with a total of five animals
per dose level) are dosed in a stepwise procedure using fixed doses of 5, 50, 300, and 2000
mg/kg (a 5000 mg/kg dose may be considered if justified).[3][10]

« Administration: The test substance is administered as a single dose by gavage. Animals are
fasted prior to dosing.[3]

» Observation: Animals are observed for a total of at least 14 days.[8][10] Detailed
observations for signs of toxicity are made daily. Body weight is measured at least weekly.[3]

» Endpoint: The study allows for the classification of the substance for acute toxicity based on
the presence or absence of signs of toxicity or mortality at the different dose levels.[3]

Melting Point /| Melting Range Determination (OECD
Guideline 102)

This guideline describes methods for determining the temperature at which a substance
transitions from a solid to a liquid state.[11][12]

Methodology (Capillary Tube Method):

o Sample Preparation: A small amount of the dry, powdered substance is packed into a
capillary tube.
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Apparatus: The capillary tube is placed in a heating apparatus, which can be a liquid bath or
a metal block, equipped with a calibrated thermometer or other temperature measuring
device.[12][13]

Heating: The apparatus is heated at a controlled rate.

Observation: The temperatures at the initial and final stages of melting are recorded. The
melting point is the temperature at which the phase transition occurs, and it is often reported
as a range.[9][13]

Water Solubility Determination (OECD Guideline 105)

This guideline outlines procedures for measuring the saturation mass concentration of a

substance in water at a given temperature.[5][6]

Methodology (Flask Method - for solubilities > 1072 g/L):

Equilibration: An amount of the test substance in excess of its expected solubility is added to
a flask containing purified water.

Agitation: The flask is agitated at a constant temperature (e.g., 20 = 0.5 °C) for a sufficient
period to reach equilibrium. A preliminary test can determine the necessary time for
saturation.[6]

Phase Separation: The saturated solution is separated from the undissolved solid, typically
by centrifugation or filtration.

Analysis: The concentration of the substance in the clear aqueous solution is determined
using a suitable analytical method (e.g., chromatography, spectroscopy).

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize risks.

Handling

Work in a well-ventilated place.[14]
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Avoid contact with skin and eyes.[5][9]

Do not breathe dust.[5][9]

Wear suitable protective clothing and equipment (see Section 5).[14]

Avoid the formation of dust and aerosols.[14]

Wash hands thoroughly after handling.[5][9]

Storage

» Store in a tightly closed container.[2]

Keep in a cool, dry, and well-ventilated place.[3][14]

Due to its hygroscopic nature, store under an inert atmosphere.[3][5][9]

For maintaining product quality, storage in a freezer (under -20°C) is recommended.[1][3][5]

Store away from incompatible materials, particularly strong oxidizing agents.[8][14]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls should be the primary method of exposure reduction. Where these are

insufficient, appropriate PPE must be used.

e Engineering Controls: Ensure adequate ventilation. Use of a fume hood may be necessary
for procedures that could generate dust or aerosols.

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles
that comply with OSHA's 29 CFR 1910.133 or European Standard EN166.[5][9]

o Skin and Body Protection: Wear a lab coat and appropriate protective gloves (e.g., nitrile
rubber) to prevent skin exposure.[5][9]
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» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required. If dust is generated and ventilation is inadequate, use a
NIOSH/MSHA-approved respirator.[9]
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Start: Task with
Diacetone-D-glucose

Wear ANSI Z87.1 compliant

safety glasses with side shields. e Gl GE SRERD CREGES

Wear lab coat and
compatible gloves (e.g., Nitrile).

Use NIOSH-approved
respirator.

\‘

Proceed with task

Click to download full resolution via product page

Figure 1: Decision Tree for Personal Protective Equipment (PPE) Selection.
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First Aid Measures

In case of exposure, follow these first-aid procedures and seek medical attention.

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[3][5][9]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothes and shoes. Get medical attention.[3][5][9]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. Get medical attention.[3]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Get medical attention.[3][5][9]

Fire-Fighting and Accidental Release Measures
Fire-Fighting
o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or

chemical foam.[3]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide and carbon dioxide.[3][5][9]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) and
full protective gear.[3][5][9]

Accidental Release

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[9]

o Containment and Cleaning: Sweep up and shovel into suitable containers for disposal. Avoid
generating dust.[3][9]
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Figure 2: Workflow for Responding to a Diacetone-D-glucose Spill.
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Stability and Reactivity

Understanding the stability and reactivity of Diacetone-D-glucose is essential for safe storage
and handling.

e Reactivity: No known hazardous reactions under normal processing.[9]

o Chemical Stability: Stable under recommended storage conditions, but it is hygroscopic.[3][9]
o Conditions to Avoid: Exposure to moisture and incompatible products.[5][9]

e Incompatible Materials: Strong oxidizing agents.[5][8][9]

o Hazardous Decomposition Products: Under fire conditions, it can decompose to form carbon
monoxide (CO) and carbon dioxide (CO2).[5][8][9]

e Hazardous Polymerization: Hazardous polymerization has not been reported.[8]

Strong Oxidizing Agents Diacetone-D-glucose Heat / Fire

Hazardous Reaction Hazardous Decomposition

Carbon Monoxide (CO)
Carbon Dioxide (CO2)

Click to download full resolution via product page

Figure 3: Chemical Incompatibilities and Hazardous Decomposition Pathways.

Toxicological Information

The toxicological properties of Diacetone-D-glucose have not been fully investigated.[8] The
available data suggests moderate acute oral toxicity.
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Table 3: Acute Toxicity Data

Route Species Value Source(s)

Oral Mouse LD50: 4 g/kg (116171

o Skin Corrosion/Irritation: No data available.[3]

e Serious Eye Damage/Irritation: No data available.

o Respiratory or Skin Sensitization: No data available.
o Germ Cell Mutagenicity: No data available.

o Carcinogenicity: Diacetone-D-glucose has not been listed as a carcinogen by ACGIH,
IARC, NTP, or CA Prop 65.[8]

» Reproductive Toxicity: No data available.
o STOT-Single Exposure: No data available.
o STOT-Repeated Exposure: No data available.

o Aspiration Hazard: Not applicable.

Conclusion

Diacetone-D-glucose is a valuable chemical intermediate with a manageable hazard profile
when handled correctly. Key safety considerations include its hygroscopic nature,
incompatibility with strong oxidizing agents, and the potential for dust generation. Users must
employ appropriate engineering controls and personal protective equipment, particularly eye
protection and gloves. Adherence to the detailed handling, storage, and emergency procedures
outlined in this guide will help ensure a safe laboratory environment for all personnel. Always
consult the most recent Safety Data Sheet (SDS) from your supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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